Cas no 1891673-95-2 (1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 1891673-95-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 6048767
• PubChem ID: 117328645
• Update Time: 2025-06-07

1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid
• EN300-1794864
• 1891673-95-2

• Inchi： 1S/C14H12O3/c15-11-6-5-9-3-1-2-4-10(9)12(11)14(7-8-14)13(16)17/h1-6,15H,7-8H2,(H,16,17)
• InChI Key： ZZWIMCYILQKOBO-UHFFFAOYSA-N
• SMILES： OC(C1(C2=C(C=CC3C=CC=CC2=3)O)CC1)=O

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1891673-95-2)

1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1891673-95-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a cyclopropane ring linked to a naphthalene derivative—has emerged as a promising scaffold for the development of novel therapeutic agents. The presence of both hydroxyl and carboxylic acid functional groups in its molecular structure enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The naphthalen-1-yl moiety, a key component of this compound, is derived from naphthalene, a well-known aromatic hydrocarbon with a rich history in medicinal chemistry. Naphthalene derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. The incorporation of the cyclopropane ring into the naphthalene scaffold introduces additional conformational constraints, which can influence the compound's biological activity and selectivity. This structural feature has been exploited in the design of molecules with enhanced binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid and biological receptors. Studies have demonstrated that the cyclopropane ring can adopt specific orientations within binding pockets, optimizing interactions with key residues in enzymes and receptors. This has opened up new avenues for the development of highly specific inhibitors and modulators.

The hydroxynaphthalen-1-yl group is particularly noteworthy due to its ability to engage in hydrogen bonding interactions, a critical factor in drug-receptor binding. The hydroxyl group also provides a site for further chemical modification, allowing for the synthesis of analogs with tailored pharmacological properties. For instance, researchers have explored the use of this compound as a precursor for derivatives with enhanced solubility or improved metabolic stability.

In the realm of drug discovery, 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid has been investigated as a potential lead compound for treating various diseases. Initial studies have highlighted its inhibitory activity against certain enzymes implicated in inflammatory and degenerative disorders. The cyclopropane moiety, known for its strain energy and rigidity, has been shown to disrupt non-native conformations of target proteins, thereby reducing their activity.

The synthesis of 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of both the naphthalene and cyclopropane moieties. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. Transition-metal-catalyzed reactions have played a crucial role in constructing the desired carbon-carbon bonds between the naphthalene and cyclopropane units. These advances have not only improved yield but also reduced the environmental impact of synthesis.

From a medicinal chemistry perspective, the structural diversity offered by 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid makes it an attractive candidate for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can identify optimal analogs with enhanced pharmacokinetic profiles. This approach has been instrumental in accelerating the discovery pipeline for novel therapeutics.

The role of hydroxynaphthalen derivatives in medicinal chemistry cannot be overstated. These compounds exhibit a wide range of biological activities due to their ability to interact with multiple targets simultaneously. The hydroxyl group serves as a pivot point for conformational flexibility, allowing these molecules to adapt to various binding environments. This adaptability has been exploited in the development of dual-action drugs that address multiple aspects of a disease pathway.

Future research directions may focus on exploring the potential applications of cyclopropanated naphthalenes in other therapeutic areas, such as antiviral or anti-microbial treatments. The unique electronic properties of these compounds could also be harnessed for applications beyond traditional small-molecule drug discovery, including materials science and nanotechnology.

In conclusion, 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1891673-95-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.